Cas no 2490420-50-1 (3-({3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)pyridine-2-carboxylic acid)

• Product Name: 3-({3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)pyridine-2-carboxylic acid
• CAS No: 2490420-50-1
• MF: C₁₂H₁₁BrN₄O₄S
• MW: 387.209140062332
• CID: 6208391
• PubChem ID: 155822912
• Update Time: 2025-07-28

3-({3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)pyridine-2-carboxylic acid
• EN300-27143530
• 3-[(3-Bromo-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)sulfonyl]pyridine-2-carboxylic acid
• 3-({3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)pyridine-2-carboxylic acid
• 2490420-50-1

• Inchi： 1S/C12H11BrN4O4S/c13-8-6-15-17-5-4-16(7-9(8)17)22(20,21)10-2-1-3-14-11(10)12(18)19/h1-3,6H,4-5,7H2,(H,18,19)
• InChI Key： ZPDKEDNJZIBYHH-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1CN(CC2)S(C1=CC=CN=C1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 385.96844g/mol
• Monoisotopic Mass: 385.96844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-({3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)pyridine-2-carboxylic acid

Research Brief on 3-({3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)pyridine-2-carboxylic acid (CAS: 2490420-50-1)

The compound 3-({3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)pyridine-2-carboxylic acid (CAS: 2490420-50-1) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazolo[1,5-a]pyrazine core and sulfonyl linkage, has attracted attention due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific enzymes or receptors involved in disease pathways.

Recent research has highlighted the synthetic challenges and innovative strategies employed to access this compound. The presence of the bromo substituent at the 3-position of the pyrazolo[1,5-a]pyrazine ring and the sulfonyl bridge connecting it to the pyridine-2-carboxylic acid moiety are critical for its bioactivity. Advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and regioselective functionalization, have enabled the efficient preparation of this scaffold and its derivatives. These synthetic efforts are crucial for structure-activity relationship (SAR) studies aimed at optimizing its pharmacological properties.

Biological evaluations of 3-({3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)pyridine-2-carboxylic acid have revealed its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. In vitro studies demonstrate its ability to modulate the activity of kinases and other signaling proteins, suggesting its utility in therapeutic interventions for diseases such as cancer and autoimmune disorders. The compound's unique binding mode, as elucidated by X-ray crystallography and molecular docking studies, provides insights into its mechanism of action and offers a foundation for further drug design.

Pharmacokinetic and toxicological assessments of this compound are currently underway, with preliminary data indicating favorable metabolic stability and selectivity profiles. Researchers are also exploring its potential as a lead compound for the development of novel therapeutics, with a focus on improving its bioavailability and reducing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical applications.

In conclusion, 3-({3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)pyridine-2-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Ongoing research aims to fully elucidate its therapeutic potential and optimize its properties for clinical use. This compound exemplifies the intersection of synthetic chemistry and biological research, highlighting the importance of interdisciplinary approaches in drug discovery.